Cas no 120815-05-6 (Uridine,5-chloro-2',3'-didehydro-2',3'-dideoxy-)

• Product Name: Uridine,5-chloro-2',3'-didehydro-2',3'-dideoxy-
• CAS No: 120815-05-6
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 227398
• PubChem ID: 451562
• Update Time: 2025-04-19

Uridine,5-chloro-2',3'-didehydro-2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Uridine,5-chloro-2',3'-didehydro-2',3'-dideoxy-
• 5-Chloro-2',3'-didehydro-2',3'-dideoxyuridine
• 5-chloro-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4-dione
• CHEMBL2369007
• D4CU
• 5-Chloro-4-hydroxy-1-[5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidin-2(1H)-one
• D4ClU
• 120815-05-6
• 2',3'-Didehydro-2',3'-dideoxy-5-chlorouridine
• DTXSID00923568

• Inchi： 1S/C9H9ClN2O4/c10-6-3-12(9(15)11-8(6)14)7-2-1-5(4-13)16-7/h1-3,5,7,13H,4H2,(H,11,14,15)/t5-,7+/m0/s1
• InChI Key： JYNQRQBBMYJMLF-CAHLUQPWSA-N
• SMILES： ClC1C(NC(N(C=1)[C@H]1C=C[C@@H](CO)O1)=O)=O

Computed Properties

• Exact Mass: 244.025
• Monoisotopic Mass: 244.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.61
• Refractive Index: 1.646

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues